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For researchers and drug development professionals, accurate liver volumetry is critical for
applications ranging from preoperative planning for major liver resections to monitoring
therapeutic response. While Magnetic Resonance Imaging (MRI) is a widely accepted standard
for anatomical liver volumetry, Mebrofenin Single-Photon Emission Computed
Tomography/Computed Tomography (SPECT/CT) is emerging as a valuable tool that provides
a "functional” liver volume. This guide offers an objective comparison of these two modalities,
supported by experimental data and detailed protocols.

Quantitative Comparison of Liver Volumetry and
Function

Mebrofenin SPECT/CT does not measure purely anatomical volume; instead, it quantifies the
volume of functioning hepatocytes capable of uptaking the 99mTc-mebrofenin tracer. This
"functional liver volume" (FLV) can differ from the anatomical volume measured by MRI or CT,
especially in compromised livers.[1] Validation studies have focused on correlating functional
parameters from both modalities, demonstrating a strong relationship and interchangeability for
functional assessment.
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Parameter

Mebrofenin
SPECTICT

Gd-EOB-DTPA-
enhanced MRI

Correlation/Compa
rison Finding

Total Liver Volume

Functional Liver
Volume (FLV)
measured by SPECT

Anatomical Liver
Volume measured by
CT/MRI

In patients with normal
liver parenchyma, FLV
measured by SPECT
is comparable to
anatomical volume
measured by CT.[1] In
compromised livers,
FLV is significantly
less than the

anatomical volume.[1]

Lobe Functional

Volume

High correlation
between the two
methods (R=0.8,
p<0.001) with no
significant difference
found.[2]

Total Liver Function

Mebrofenin Uptake

Mean Gd-EOB-DTPA

Strong correlation
observed between
MUR and mean Ki

Rate (MUR) Uptake Rate (Ki)
(Pearson r =0.70,
p=0.001).[3]
Very strong correlation
Future Remnant Liver FRL Mebrofenin FRL Gd-EOB-DTPA between the two

(FRL) Function

Uptake Rate

Uptake Rate (Ki)

modalities (Pearson r
= 0.89, p<0.001).

Functional Share of
FRL

Percentage of total

liver counts in FRL

Percentage of total

liver uptake in FRL

Strong agreement
between the functional
share determined by
both methods (ICC =
0.944).

Correlation with Liver-
to-Spleen Ratio (LSR)

Mebrofenin uptake

Liver-to-Spleen Ratio
(LSR) on MRI

A significant negative

correlation was found
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between standardized
FRL function (HBS)
and LSR (r = -0.71).
Mebrofenin uptake
also correlated
significantly with LSR

at baseline and follow-

up.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. The following
sections outline the typical experimental protocols for performing liver volumetry and functional
assessment using Mebrofenin SPECT/CT and Gd-EOB-DTPA-enhanced MRI.

Mebrofenin SPECTI/CT Protocol for Functional Liver
Volumetry

The protocol for 99mTc-Mebrofenin hepatobiliary scintigraphy (HBS) involves both dynamic
planar imaging and a subsequent SPECT/CT acquisition to enable three-dimensional functional
assessment.

Patient Preparation: Patients are typically required to fast for a minimum of 4 hours prior to
the scan to ensure gallbladder filling and prevent premature tracer excretion into the gut.

o Radiotracer Administration: A standard dose of 150-370 MBq of 99mTc-mebrofenin is
administered intravenously.

o Dynamic Planar Acquisition: Immediately following injection, a dynamic acquisition is
performed for approximately 6 minutes using a dual-head gamma camera to calculate the
total liver mebrofenin uptake rate (also known as total liver clearance rate). This is typically
expressed as %/min/m2, normalized to body surface area (BSA).

o SPECT/CT Acquisition: A fast SPECT acquisition is performed immediately after the dynamic
imaging, centered around the peak of the hepatic time-activity curve. This is co-registered
with a low-dose CT scan for attenuation correction and precise anatomical localization.
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» Data Analysis and Volumetry:

o Volumes of interest (VOISs) are drawn on the CT images over the entire liver and the future
liver remnant (FLR), if applicable.

o These VOlIs are then exported to the attenuation-corrected SPECT images.

o The functional liver volume is determined based on the volume of tissue with significant
99mTc-mebrofenin uptake.

o Regional function is calculated by multiplying the percentage of total liver counts within a
specific VOI (e.g., the FLR) by the total liver uptake rate calculated from the initial dynamic
scan.

MRI Protocol for Liver Volumetry and Function

Gadoxetic acid (Gd-EOB-DTPA) is a liver-specific contrast agent that is taken up by functional
hepatocytes. This allows for both anatomical volumetry and functional assessment within a
single MRI examination.

o Patient Preparation: Similar to the SPECT/CT protocol, patients should fast for at least 4
hours to minimize gallbladder and biliary excretion of the contrast agent during the scan.

e Image Acquisition:

o Pre-contrast Imaging: Standard anatomical sequences are acquired, including T1-
weighted (e.g., Dixon for water and fat separation) and T2-weighted images.

o Contrast Administration: Gd-EOB-DTPA is administered intravenously.

o Dynamic Contrast-Enhanced (DCE) Imaging: A series of T1-weighted images are acquired
dynamically before, during, and after contrast injection to capture the arterial, portal
venous, and transitional phases.

o Hepatobiliary Phase (HBP) Imaging: A delayed T1-weighted scan is performed
approximately 20 minutes post-injection. This phase is crucial as the contrast is selectively
retained in functional hepatocytes, providing a map of liver function.
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» Data Analysis and Volumetry:

o Anatomical Volumetry: The total liver and any relevant sub-volumes (e.g., FLR) are
manually or semi-automatically segmented from the high-resolution T1-weighted or T2-
weighted images.

o Functional Analysis: Signal intensity measurements are taken from regions of interest
(ROIs) placed in the liver and spleen on pre-contrast and hepatobiliary phase images.
Functional parameters like the liver-to-spleen ratio (LSR) or Gd-EOB-DTPA uptake rate
(Ki) can be calculated to quantify liver function.

Experimental Workflow and Validation Diagram

The following diagram illustrates the logical workflow for a validation study comparing
Mebrofenin SPECT/CT against the MRI standard.

Validation workflow for Mebrofenin SPECT/CT vs. MRI.

Conclusion

Mebrofenin SPECT/CT provides a robust method for assessing functional liver volume and
regional liver function. While MRI remains the gold standard for purely anatomical liver
volumetry, studies show a strong correlation between the functional data derived from
Mebrofenin SPECT/CT and Gd-EOB-DTPA-enhanced MRI. This suggests that both imaging
modalities can be effectively used to evaluate liver function.

The choice between Mebrofenin SPECT/CT and MRI may depend on the specific research
question, availability of equipment, and whether a combined assessment of anatomy and
function is required in a single session. For scenarios where understanding the functional
capacity of the liver parenchyma is paramount, Mebrofenin SPECT/CT offers a direct and
reliable quantitative approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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